Cas no 1592332-09-6 (1-(Azetidin-3-yl)-3-methylpentan-2-one)

• Product Name: 1-(Azetidin-3-yl)-3-methylpentan-2-one
• CAS No: 1592332-09-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5745761
• PubChem ID: 116582198
• Update Time: 2025-10-12

1-(Azetidin-3-yl)-3-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1592332-09-6
• EN300-795155
• 1-(Azetidin-3-yl)-3-methylpentan-2-one
• 2-Pentanone, 1-(3-azetidinyl)-3-methyl-

• Inchi： 1S/C9H17NO/c1-3-7(2)9(11)4-8-5-10-6-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： WNYLQIBSCUMVEY-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)CC1CNC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 228.6±13.0 °C(Predicted)
• pka: 10.61±0.40(Predicted)

Additional information on 1-(Azetidin-3-yl)-3-methylpentan-2-one

Recent Advances in the Study of 1-(Azetidin-3-yl)-3-methylpentan-2-one (CAS: 1592332-09-6) and Its Applications in Chemical Biology and Medicine

The compound 1-(Azetidin-3-yl)-3-methylpentan-2-one (CAS: 1592332-09-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections will delve into the research background, methodologies employed, key results, and future directions for this promising molecule.

Recent studies have highlighted the versatility of 1-(Azetidin-3-yl)-3-methylpentan-2-one as a scaffold for drug discovery. Its azetidine ring, combined with the ketone functionality, offers a unique pharmacophore that can interact with various biological targets. Researchers have explored its potential in modulating enzyme activity, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression and neurodegeneration.

The synthesis of 1-(Azetidin-3-yl)-3-methylpentan-2-one has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement comes from a 2022 paper in Organic Letters, which described a novel asymmetric synthesis route that significantly reduces side products and enhances enantiomeric purity. This methodological improvement is critical for scaling up production and ensuring reproducibility in biological assays. Furthermore, computational studies have provided insights into the compound's conformational flexibility, aiding in the design of derivatives with enhanced binding affinities.

In terms of biological activity, 1-(Azetidin-3-yl)-3-methylpentan-2-one has shown promising results in preclinical models. A recent in vivo study published in ACS Chemical Neuroscience reported its ability to cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Parkinson's disease. The compound's pharmacokinetic profile, including its metabolic stability and half-life, has also been characterized, making it a viable candidate for further development. These findings underscore its potential as a lead compound for central nervous system (CNS) disorders.

Despite these advancements, challenges remain in the development of 1-(Azetidin-3-yl)-3-methylpentan-2-one as a therapeutic agent. Issues such as off-target effects and dose-limiting toxicity need to be addressed through structural optimization and rigorous safety profiling. Future research directions may include the exploration of prodrug strategies to improve bioavailability and the development of targeted delivery systems. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinical applications.

In conclusion, 1-(Azetidin-3-yl)-3-methylpentan-2-one (CAS: 1592332-09-6) represents a promising avenue for drug discovery, with demonstrated potential in both oncology and neurology. The latest research highlights its synthetic accessibility, biological efficacy, and therapeutic versatility. As the field progresses, continued investment in mechanistic studies and translational research will be crucial to unlocking its full potential. This brief serves as a snapshot of the current state of knowledge and a call to action for further exploration of this intriguing molecule.